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Compound of Interest

Compound Name: GSK-LSD1 Dihydrochloride

Cat. No.: B1192839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of GSK-LSD1
Dihydrochloride, a potent and selective inhibitor of lysine-specific demethylase 1 (LSD1).

Adherence to this protocol will ensure the accurate and reproducible preparation of this

compound for use in various experimental settings.

Compound Information
GSK-LSD1 Dihydrochloride is a small molecule inhibitor of LSD1, an enzyme involved in

histone demethylation and transcriptional regulation. It is a valuable tool for studying the

biological roles of LSD1 in various physiological and pathological processes, including cancer.

Table 1: Properties of GSK-LSD1 Dihydrochloride
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Property Value Reference

Synonyms

GSK-LSD1 (trans-racemic)

dihydrochloride, rel-N-

[(1R,2S)-2-

Phenylcyclopropyl]-4-

Piperidinamine hydrochloride

(1:2)

[1]

CAS Number 1431368-48-7, 2102933-95-7 [1][2]

Molecular Formula C₁₄H₂₀N₂ · 2HCl [1][2]

Molecular Weight 289.24 g/mol [1][3]

Appearance
White to beige crystalline

solid/powder
[1]

Purity ≥98% (HPLC) [1][3]

Solubility Data
The solubility of GSK-LSD1 Dihydrochloride can vary depending on the solvent. It is crucial to

select the appropriate solvent for your intended application.

Table 2: Solubility of GSK-LSD1 Dihydrochloride in Various Solvents

Solvent Solubility Reference

Water 20 mg/mL; up to 100 mM [1][3]

DMSO
≥ 62.5 mg/mL (216.08 mM); up

to 100 mM
[3][4]

DMF 1 mg/mL [2]

Ethanol 0.1 mg/mL [2]

PBS (pH 7.2) 10 mg/mL [2]
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Note: For DMSO, it is recommended to use a newly opened container as hygroscopic DMSO

can impact solubility.[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK-LSD1
Dihydrochloride in DMSO. This is a commonly used concentration for in vitro experiments.

Materials
GSK-LSD1 Dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Workflow for Stock Solution Preparation
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Workflow for GSK-LSD1 Dihydrochloride Stock Solution Preparation

Preparation
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Weigh GSK-LSD1 Dihydrochloride

Calculate required volume of DMSO

Use M.W. 289.24 g/mol

Add DMSO to the powder

Vortex to dissolve

Visually inspect for complete dissolution

Aliquot into smaller volumes

If fully dissolved

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing GSK-LSD1 Dihydrochloride stock solution.
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Step-by-Step Procedure
Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle GSK-
LSD1 Dihydrochloride powder in a chemical fume hood.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of GSK-LSD1 Dihydrochloride powder into the tube.

For example, to prepare 1 mL of a 10 mM stock solution, you would weigh 2.89 mg of the

compound.

Calculating Solvent Volume:

Use the following formula to calculate the volume of DMSO required: Volume (L) = Mass

(g) / (Molecular Weight ( g/mol ) * Desired Concentration (mol/L))

For 2.89 mg of GSK-LSD1 Dihydrochloride to make a 10 mM solution: Volume (L) =

0.00289 g / (289.24 g/mol * 0.010 mol/L) = 0.001 L = 1 mL

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

GSK-LSD1 Dihydrochloride powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming in a

water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C or -80°C for long-term storage.[5] GSK-LSD1 Dihydrochloride
is stable for at least 4 years when stored properly.[2]

Signaling Pathway Context
GSK-LSD1 is a potent and selective inhibitor of Lysine-Specific Demethylase 1 (LSD1), an

enzyme that plays a crucial role in gene regulation.

Simplified LSD1 Signaling Pathway Inhibition

Mechanism of Action

GSK-LSD1 Dihydrochloride
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Transcriptional Activation
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Click to download full resolution via product page

Caption: Inhibition of LSD1 by GSK-LSD1 leads to changes in gene expression.

Quality Control
It is recommended to verify the concentration and purity of the prepared stock solution

periodically, especially for long-term studies. This can be achieved using techniques such as

High-Performance Liquid Chromatography (HPLC).
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Safety and Handling
GSK-LSD1 Dihydrochloride should be handled by trained personnel in a laboratory setting.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Avoid inhalation of the powder and contact with skin and eyes.

Dispose of the compound and any contaminated materials in accordance with institutional

and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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